3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone

• IUPAC Name: 3-(4-fluorophenyl)-2-(methoxymethyl)quinazolin-4-one
• InChI: InChI=1S/C16H13FN2O2/c1-21-10-15-18-14-5-3-2-4-13(14)16(20)19(15)12-8-6-11(17)7-9-12/h2-9H,10H2,1H3
• InChI Key: RIUKOJSCPINXMT-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a quinazolinone derivative and has been found to exhibit various biochemical and physiological effects, making it an attractive candidate for research in different areas.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that it may act by inhibiting various enzymes, such as topoisomerase II and protein kinase C, which are involved in cell proliferation and survival. It may also act by inducing apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. It has also been found to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to exhibit anti-inflammatory activity by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone in lab experiments is its wide range of potential applications. It can be used in various research fields, including cancer research, microbiology, and bioimaging. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity. It may exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone. One area of research is the development of new derivatives of this compound with improved pharmacological properties, such as increased potency and reduced toxicity. Another area of research is the exploration of its potential use as a fluorescent probe for imaging in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.

Scientific Research Applications

3-(4-fluorophenyl)-2-(methoxymethyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in various research fields. It has been found to exhibit antitumor, antimicrobial, and anti-inflammatory activities, making it a promising candidate for drug discovery. Additionally, it has been studied for its potential use as a fluorescent probe for imaging in biological systems.